Cas no 829-31-2 ( )

  structure
  structure
Product Name: 
CAS No:829-31-2
MF:C8H5ClN2O2
MW:196.590500593185
CID:988344
PubChem ID:586698
Update Time:2025-04-20

  Chemical and Physical Properties

Names and Identifiers

    • 3-(4-Chlorophenyl)-1,2,3-oxadiazole-3-ium-5-olate
    • 3-(4-chlorophenyl)oxadiazol-3-ium-5-olate
    • 3-(4-Chlorophenyl)sydnone
    • DTXSID50343015
    • Sydnone, 3-(p-chlorophenyl)-
    • SCHEMBL3060982
    • Sydnone, 3-(4-chlorophenyl)-
    • AKOS024374840
    • 829-31-2
    • NSC35759
    • NSC-35759
    • 3-(p-Chlorophenyl)sydnone
    •  
    • Inchi: 1S/C8H5ClN2O2/c9-6-1-3-7(4-2-6)11-5-8(12)13-10-11/h1-5H
    • InChI Key: VUXSBVYENPHXGE-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)[N+]1C=C([O-])ON=1

Computed Properties

  • Exact Mass: 196.0039551g/mol
  • Monoisotopic Mass: 196.0039551g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 174
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 53Ų
Recommended suppliers
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd